Cas no 88673-61-4 (4-Piperidinone, 1-methyl-3-(phenylmethyl)-)
4-Piperidinone, 1-methyl-3-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinone, 1-methyl-3-(phenylmethyl)-
- 3-benzyl-1-methylpiperidin-4-one
- DTXSID70500249
- 88673-61-4
-
- Inchi: 1S/C13H17NO/c1-14-8-7-13(15)12(10-14)9-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3
- InChI Key: JNQDCVKRNDEHPD-UHFFFAOYSA-N
- SMILES: O=C1CCN(C)CC1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 203.131014166g/mol
- Monoisotopic Mass: 203.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 20.3Ų
4-Piperidinone, 1-methyl-3-(phenylmethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM376239-1g |
3-benzyl-1-methylpiperidin-4-one |
88673-61-4 | CM376239 | 1g |
$462 | 2022-08-31 | |
| Alichem | A129009145-250mg |
3-Benzyl-1-methylpiperidin-4-one |
88673-61-4 | 95% | 250mg |
$171.50 | 2023-08-31 | |
| Alichem | A129009145-1g |
3-Benzyl-1-methylpiperidin-4-one |
88673-61-4 | 95% | 1g |
$473.04 | 2023-08-31 |
4-Piperidinone, 1-methyl-3-(phenylmethyl)- Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 4-Piperidinone, 1-methyl-3-(phenylmethyl)-
Introduction to 4-Piperidinone, 1-methyl-3-(phenylmethyl)- (CAS No. 88673-61-4)
4-Piperidinone, 1-methyl-3-(phenylmethyl)-, identified by its Chemical Abstracts Service (CAS) number 88673-61-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule, featuring a piperidinone core with substituents that include a methyl group at the 1-position and a phenylmethyl (benzyl) group at the 3-position, has garnered attention due to its structural versatility and potential biological activity.
The chemical structure of 4-Piperidinone, 1-methyl-3-(phenylmethyl)- consists of a six-membered nitrogen-containing ring (piperidine) with an oxygen atom incorporated into one of the carbon positions, forming the piperidinone moiety. The presence of a methyl group at the 1-position and a phenylmethyl group at the 3-position introduces steric and electronic effects that can influence its interactions with biological targets. This compound's unique structural features make it a valuable scaffold for designing novel therapeutic agents.
In recent years, there has been growing interest in exploring the pharmacological potential of 4-Piperidinone, 1-methyl-3-(phenylmethyl)- and its derivatives. The piperidinone scaffold is known to be present in several bioactive molecules, including those with anti-inflammatory, analgesic, and neuroprotective properties. The introduction of the phenylmethyl group enhances lipophilicity, which can improve membrane permeability and oral bioavailability, making it an attractive candidate for drug development.
One of the most compelling aspects of 4-Piperidinone, 1-methyl-3-(phenylmethyl)- is its ability to serve as a precursor for more complex molecules. Researchers have leveraged this compound to synthesize derivatives with enhanced binding affinity and selectivity for specific biological targets. For instance, modifications at the 1- and 3-positions have been explored to optimize interactions with enzymes and receptors involved in metabolic disorders and neurological diseases.
Recent studies have highlighted the potential of 4-Piperidinone, 1-methyl-3-(phenylmethyl)- in the development of treatments for neurological conditions. Its structural similarity to known neuroactive compounds suggests that it may modulate neurotransmitter systems or interact with ion channels. Preliminary in vitro studies have shown promising results in terms of inhibiting certain enzymes associated with neurodegeneration. These findings underscore the compound's significance as a lead molecule for further pharmacological investigation.
The synthesis of 4-Piperidinone, 1-methyl-3-(phenylmethyl)- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions followed by functional group transformations to introduce the methyl and phenylmethyl groups. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to explore its applications on a larger scale.
In addition to its pharmaceutical applications, 4-Piperidinone, 1-methyl-3-(phenylmethyl)- has shown promise in material science. Its ability to form stable complexes with other molecules makes it useful in designing functional materials for drug delivery systems. For example, it can be incorporated into polymers or nanoparticles to enhance controlled release profiles of therapeutic agents.
The regulatory landscape for compounds like 4-Piperidinone, 1-methyl-3-(phenylmethyl)- is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulatory bodies ensure that any drug candidates derived from this compound undergo rigorous testing for safety and efficacy before entering clinical trials. Compliance with Good Manufacturing Practices (GMP) is essential to maintain quality standards throughout the development process.
Future research directions for 4-Piperidinone, 1-methyl-3-(phenylmethyl)- include exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at the molecular level will provide insights into its therapeutic potential and guide further optimization efforts. Additionally, computational modeling techniques can be employed to predict how structural modifications will affect biological activity.
The interdisciplinary nature of pharmaceutical research often involves collaboration between chemists, biologists, pharmacologists, and clinicians. This collaborative approach ensures that compounds like 4-Piperidinone, 1-methyl-3-(phenylmethyl)- are thoroughly evaluated from multiple perspectives before being considered for clinical use. Such collaborations also facilitate knowledge sharing and innovation across different scientific domains.
In conclusion,4-Piperidinone, 1-methyl-3-(phenylmethyl)- (CAS No. 88673-61-4) represents a fascinating compound with diverse applications in pharmaceuticals and material science. Its unique structural features make it a valuable scaffold for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new possibilities for this molecule,its significance is likely to grow further within both academic circles and industry settings.
88673-61-4 (4-Piperidinone, 1-methyl-3-(phenylmethyl)-) Related Products
- 3644-61-9(Tolperisone hydrochloride)
- 3881-28-5(1-Methyl-3-phenylpiperidin-4-one)
- 728-88-1(tolperisone)
- 64840-90-0(1-(4-Ethylphenyl)-2-methyl-3-(piperidin-1-yl)propan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)